2-[[(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]-ethylamino]acetic acid

• IUPAC Name: 2-[[(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]-ethylamino]acetic acid
• InChI: InChI=1S/C15H17NO4/c1-2-16(10-15(18)19)14(17)6-4-11-3-5-13-12(9-11)7-8-20-13/h3-6,9H,2,7-8,10H2,1H3,(H,18,19)/b6-4+
• InChI Key: IYCHETWXCBBRIY-GQCTYLIASA-N
• Canonical SMILES: CCN(CC(=O)O)C(=O)C=CC1=CC2=C(C=C1)OCC2
• Isomeric SMILES: CCN(CC(=O)O)C(=O)/C=C/C1=CC2=C(C=C1)OCC2
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol

Description

2-[[(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]-ethylamino]acetic acid, also known as DBU-ALA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine and biochemistry.

Mechanism of Action

The mechanism of action of 2-[[(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]-ethylamino]acetic acid involves its ability to bind to specific receptors in cells and modulate various signaling pathways. It has been shown to inhibit the activity of enzymes involved in cancer cell growth and induce apoptosis by activating caspase-dependent pathways. 2-[[(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]-ethylamino]acetic acid also has the ability to modulate the activity of neurotransmitters in the brain, which may contribute to its potential therapeutic effects in neurodegenerative diseases.
Biochemical and physiological effects:
2-[[(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]-ethylamino]acetic acid has been shown to have various biochemical and physiological effects, including its ability to inhibit cancer cell growth, induce apoptosis, and modulate neurotransmitter activity in the brain. It has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[[(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]-ethylamino]acetic acid in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is the high cost of synthesis, which may limit its widespread use in research.

Future Directions

There are several future directions for the study of 2-[[(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]-ethylamino]acetic acid, including its potential use as a drug target for the treatment of various diseases, its use as a fluorescent probe for imaging biological systems, and its potential applications in nanotechnology. Additionally, further studies are needed to elucidate the mechanism of action of 2-[[(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]-ethylamino]acetic acid and to optimize its synthesis method to reduce costs and increase yields.
In conclusion, 2-[[(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]-ethylamino]acetic acid is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine and biochemistry. Its synthesis method has been optimized to achieve high yields and purity of the final product. 2-[[(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]-ethylamino]acetic acid has been studied for its potential applications in anticancer therapy, neurodegenerative diseases, and as a fluorescent probe for imaging biological systems. Further studies are needed to fully understand the mechanism of action of 2-[[(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]-ethylamino]acetic acid and to optimize its synthesis method for widespread use in research.

Synthesis Methods

2-[[(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]-ethylamino]acetic acid is synthesized by reacting 2,3-dihydro-1-benzofuran-5-carbaldehyde with ethyl acetoacetate in the presence of DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) and acetic anhydride. The resulting product is then treated with ethylenediamine to obtain 2-[[(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]-ethylamino]acetic acid. This synthesis method has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

2-[[(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]-ethylamino]acetic acid has been studied for its potential applications in various fields of scientific research, including medicinal chemistry and biochemistry. It has been shown to have anticancer properties by inhibiting the growth of cancer cells and inducing apoptosis. 2-[[(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoyl]-ethylamino]acetic acid has also been studied for its potential use as a fluorescent probe for imaging biological systems. Additionally, it has been investigated as a potential drug target for the treatment of various diseases, including Alzheimer's disease and Parkinson's disease.